4-(5-Fluoro-2-methylphenyl)phenol, 95%

• IUPAC Name: 4-(5-fluoro-2-methylphenyl)phenol
• InChI: InChI=1S/C13H11FO/c1-9-2-5-11(14)8-13(9)10-3-6-12(15)7-4-10/h2-8,15H,1H3
• InChI Key: IFAKOSTXDKAMOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C2=CC=C(C=C2)O
• Molecular Formula: C13H11FO
• DSSTOX Substance ID: DTXSID40683452
• Molecular Weight: 202.22 g/mol
• CAS RN: 1261983-91-8

Description

4-(5-Fluoro-2-methylphenyl)phenol, 95% (4-FMPP) is a synthetic chemical compound that has been used in a variety of scientific research applications. It is a white, crystalline solid with a molecular weight of 246.24 g/mol. 4-FMPP is a lipophilic compound and is soluble in organic solvents, including chloroform, methanol, and ethanol. 4-FMPP has been used extensively in laboratory experiments, as it is relatively inexpensive, easy to synthesize, and has a wide range of applications.

Mechanism of Action

4-(5-Fluoro-2-methylphenyl)phenol, 95% has been found to act as a competitive inhibitor of the enzyme acetylcholinesterase (AChE). This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, and inhibition of AChE can lead to increased levels of acetylcholine in the brain. In addition, 4-(5-Fluoro-2-methylphenyl)phenol, 95% has been found to interact with various proteins involved in cell signaling pathways, including the G protein-coupled receptor GPR3.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(5-Fluoro-2-methylphenyl)phenol, 95% have been studied in a variety of organisms. In mice, 4-(5-Fluoro-2-methylphenyl)phenol, 95% has been found to reduce anxiety-like behaviors and to improve learning and memory. In rats, 4-(5-Fluoro-2-methylphenyl)phenol, 95% has been found to reduce anxiety and to improve social behavior. In addition, 4-(5-Fluoro-2-methylphenyl)phenol, 95% has been found to reduce inflammation in mice and to reduce the production of reactive oxygen species in human cells.

Advantages and Limitations for Lab Experiments

4-(5-Fluoro-2-methylphenyl)phenol, 95% has several advantages for use in laboratory experiments, including its low cost, easy synthesis, and wide range of applications. In addition, 4-(5-Fluoro-2-methylphenyl)phenol, 95% is relatively stable and can be stored for long periods of time without degradation. The main limitation of 4-(5-Fluoro-2-methylphenyl)phenol, 95% is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

The potential future applications of 4-(5-Fluoro-2-methylphenyl)phenol, 95% include further research into its effects on the nervous system and its use as a therapeutic agent for neurological disorders. In addition, 4-(5-Fluoro-2-methylphenyl)phenol, 95% could be used to study the effects of environmental pollutants on human health, as well as the effects of various drugs and compounds on the nervous system. Finally, 4-(5-Fluoro-2-methylphenyl)phenol, 95% could be used to study the effects of various compounds on cell signaling pathways, as well as the effects of various drugs and compounds on protein-protein interactions and enzyme inhibition.

Synthesis Methods

4-(5-Fluoro-2-methylphenyl)phenol, 95% can be synthesized by a three-step process, beginning with the reaction of 5-fluoro-2-methylphenol with a base, such as sodium ethoxide. This reaction yields 4-(5-fluoro-2-methylphenyl)phenol, which is then reacted with a dehydrating agent, such as acetic anhydride, to yield the desired product. The final step is the purification of the product, which can be done by recrystallization or column chromatography.

Scientific Research Applications

4-(5-Fluoro-2-methylphenyl)phenol, 95% has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and cell signaling pathways. It has also been used to study the effects of various drugs and compounds on the nervous system. In addition, 4-(5-Fluoro-2-methylphenyl)phenol, 95% has been used to study the effects of environmental pollutants on human health.